![molecular formula C18H27N3O B213798 N-[1-(1-adamantyl)ethyl]-1-ethyl-1H-pyrazole-4-carboxamide](/img/structure/B213798.png)
N-[1-(1-adamantyl)ethyl]-1-ethyl-1H-pyrazole-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[1-(1-adamantyl)ethyl]-1-ethyl-1H-pyrazole-4-carboxamide, also known as A-836339, is a potent and selective cannabinoid receptor type 2 (CB2) agonist. It is a small molecule drug that has been extensively studied for its potential therapeutic applications in various diseases, including inflammation, pain, and neurodegenerative disorders.
Mechanism of Action
N-[1-(1-adamantyl)ethyl]-1-ethyl-1H-pyrazole-4-carboxamide acts as a selective CB2 receptor agonist, which is primarily expressed in immune cells and has been implicated in the regulation of inflammation and immune responses. Activation of CB2 receptors by this compound leads to the inhibition of pro-inflammatory cytokine production and the promotion of anti-inflammatory cytokine production, resulting in the suppression of inflammation. This compound also has analgesic effects by modulating pain signaling pathways in the central nervous system.
Biochemical and Physiological Effects:
This compound has been shown to have potent anti-inflammatory and analgesic effects in preclinical models of acute and chronic pain. It has also been demonstrated to have neuroprotective effects in animal models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. This compound has been shown to modulate immune cell function and cytokine production, leading to the suppression of inflammation.
Advantages and Limitations for Lab Experiments
One of the advantages of N-[1-(1-adamantyl)ethyl]-1-ethyl-1H-pyrazole-4-carboxamide is its potent and selective CB2 receptor agonist activity, which allows for the specific targeting of CB2 receptors without affecting CB1 receptors, which are primarily expressed in the central nervous system and are responsible for the psychoactive effects of cannabinoids. However, one of the limitations of this compound is its poor solubility in water, which can make it difficult to formulate for in vivo studies.
Future Directions
There are several future directions for the study of N-[1-(1-adamantyl)ethyl]-1-ethyl-1H-pyrazole-4-carboxamide. One potential application is in the treatment of inflammatory bowel disease (IBD), which is a chronic inflammatory disorder of the gastrointestinal tract. This compound has been shown to have potent anti-inflammatory effects in preclinical models of IBD, and further studies are needed to evaluate its potential therapeutic efficacy in humans. Another potential application is in the treatment of neuropathic pain, which is a chronic pain condition caused by damage or dysfunction of the nervous system. This compound has been shown to have analgesic effects in preclinical models of neuropathic pain, and further studies are needed to evaluate its potential therapeutic efficacy in humans.
Synthesis Methods
The synthesis of N-[1-(1-adamantyl)ethyl]-1-ethyl-1H-pyrazole-4-carboxamide involves several steps, including the reaction of 1-adamantylmagnesium bromide with ethyl 4-bromobutyrate to form 1-(1-adamantyl)ethyl 4-bromobutyrate. This intermediate is then treated with hydrazine hydrate to produce the corresponding hydrazide, which is subsequently reacted with ethyl chloroformate to yield this compound.
Scientific Research Applications
N-[1-(1-adamantyl)ethyl]-1-ethyl-1H-pyrazole-4-carboxamide has been extensively studied for its potential therapeutic applications in various diseases, including inflammation, pain, and neurodegenerative disorders. It has been shown to have potent anti-inflammatory and analgesic effects in preclinical models of acute and chronic pain. This compound has also been demonstrated to have neuroprotective effects in animal models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
properties
Molecular Formula |
C18H27N3O |
---|---|
Molecular Weight |
301.4 g/mol |
IUPAC Name |
N-[1-(1-adamantyl)ethyl]-1-ethylpyrazole-4-carboxamide |
InChI |
InChI=1S/C18H27N3O/c1-3-21-11-16(10-19-21)17(22)20-12(2)18-7-13-4-14(8-18)6-15(5-13)9-18/h10-15H,3-9H2,1-2H3,(H,20,22) |
InChI Key |
YVLALXMJSVWDLA-UHFFFAOYSA-N |
SMILES |
CCN1C=C(C=N1)C(=O)NC(C)C23CC4CC(C2)CC(C4)C3 |
Canonical SMILES |
CCN1C=C(C=N1)C(=O)NC(C)C23CC4CC(C2)CC(C4)C3 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.